2-(4-azepan-1-yl-1-oxophthalazin-2(1H)-yl)-N-(4-fluorophenyl)acetamide

• IUPAC Name: 1-(4-methoxyphenyl)-N-[(4-methylsulfanylphenyl)methyl]triazole-4-carboxamide
• InChI: InChI=1S/C18H18N4O2S/c1-24-15-7-5-14(6-8-15)22-12-17(20-21-22)18(23)19-11-13-3-9-16(25-2)10-4-13/h3-10,12H,11H2,1-2H3,(H,19,23)
• InChI Key: QHBYGZCOEBWCOW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C=C(N=N2)C(=O)NCC3=CC=C(C=C3)SC
• Molecular Formula: C18H18N4O2S
• Molecular Weight: 354.4 g/mol

Description

2-(4-azepan-1-yl-1-oxophthalazin-2(1H)-yl)-N-(4-fluorophenyl)acetamide, commonly known as AZPA, is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research.

Mechanism of Action

The exact mechanism of action of AZPA is not yet fully understood, but it is believed to work by inhibiting certain enzymes and receptors in the body. It has been found to exhibit high affinity towards cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of prostaglandins, a group of lipid compounds that play a key role in inflammation. By inhibiting COX-2, AZPA is believed to reduce inflammation, pain, and fever.
Biochemical and Physiological Effects:
AZPA has been found to exhibit several biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that AZPA inhibits the activity of COX-2 enzyme, which leads to a reduction in the production of prostaglandins. In vivo studies have shown that AZPA exhibits anti-inflammatory, analgesic, and antipyretic properties, making it a potential candidate for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of AZPA is its potential applications in drug discovery and development. It exhibits high affinity towards certain enzymes and receptors, making it a potential candidate for the development of new drugs. Additionally, AZPA has been found to exhibit low toxicity and high selectivity towards COX-2 enzyme, making it a potential candidate for the treatment of various diseases. However, one of the main limitations of AZPA is its limited solubility in water, which makes it difficult to administer orally.

Future Directions

There are several future directions for the research and development of AZPA. One potential direction is the development of new drugs based on the structure of AZPA. Additionally, further research is needed to fully understand the mechanism of action of AZPA and its potential applications in the treatment of various diseases. Finally, further studies are needed to investigate the potential side effects and toxicity of AZPA.

Synthesis Methods

AZPA is synthesized through a multistep process that involves the reaction of 4-fluoroaniline with phthalic anhydride to form 4-fluorophthalic acid, which is then converted to its acid chloride. The acid chloride is then reacted with 4-aminocaprolactam to form the intermediate compound, which is finally converted to AZPA through the reaction with acetic anhydride.

Scientific Research Applications

AZPA has been found to exhibit potential applications in scientific research, particularly in the field of medicinal chemistry. It is believed to have anti-inflammatory, analgesic, and antipyretic properties, making it a potential candidate for the treatment of various diseases such as arthritis, cancer, and Alzheimer's disease. Additionally, AZPA has been found to have potential applications in the field of drug discovery and development, as it exhibits high affinity towards certain enzymes and receptors.